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Compound of Interest

Compound Name: Diethyl 2-oxopentanedioate

Cat. No.: B1222868 Get Quote

An In-Depth Technical Guide to Diethyl 2-oxopentanedioate: Commercial Availability,

Synthesis, and Applications for Researchers and Drug Development Professionals

Introduction
Diethyl 2-oxopentanedioate, also known as diethyl α-ketoglutarate, is a pivotal chemical

intermediate whose structural features—specifically the presence of a ketone and two ester

functional groups—render it a versatile building block in organic synthesis. For researchers in

medicinal chemistry and drug development, this molecule serves as a valuable scaffold for the

construction of complex heterocyclic systems and other target molecules of pharmaceutical

interest. This guide provides a comprehensive overview of its commercial availability, key

physicochemical properties, synthetic routes, and practical applications, offering field-proven

insights for its effective procurement and utilization in a laboratory setting.

Chemical Identity and Physicochemical Properties
Unambiguous identification of a chemical reagent is the foundational step for any successful

research endeavor. Diethyl 2-oxopentanedioate is cataloged under CAS Number 5965-53-7.

[1] Its molecular structure and properties are critical for planning experimental conditions, from

reaction setup to purification.
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Property Value Source(s)

CAS Number 5965-53-7 [1][2]

Molecular Formula C₉H₁₄O₅ [1]

Molecular Weight 202.21 g/mol [3]

IUPAC Name Diethyl 2-oxopentanedioate

Synonyms
Diethyl 2-oxoglutarate, Diethyl

oxalpropionate
[3]

Physical Form Liquid

Boiling Point 126-128°C @ 12 mmHg

Density ~1.1 g/cm³ [3]

Purity (Typical) ≥95% [1][3]
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Commercial Availability and Supplier Analysis
Diethyl 2-oxopentanedioate is readily available from several chemical suppliers, catering to

both small-scale research and larger development needs. When selecting a supplier, it is

crucial to consider not only the price but also the stated purity, available analytical data (e.g.,

NMR, GC/MS), and lead times. Below is a comparative table of prominent suppliers.
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Supplier CAS Number Purity
Available
Quantities

Notes

Sigma-Aldrich 5965-53-7 95% Custom

Provides key

documents like

Certificate of

Analysis (COA)

and Certificate of

Origin (COO).

1PlusChem LLC 5965-53-7 ≥95% 100mg

Lists pricing and

stock availability.

[1]

BLD Pharm 5965-53-7 N/A Custom

Offers various

analytical

documents

including NMR,

HPLC, and LC-

MS.[4]

Key Organics 5965-53-7 >95% 0.25g, 1g, 5g

Provides Safety

Data Sheet

(SDS) and

typical lead

times.[5]

Crysdot LLC 5965-53-7 95+% 5g, Custom

Provides pricing

for specific pack

sizes and lead

times.

Expert Insight: For drug development applications, sourcing from a supplier that provides a

comprehensive Certificate of Analysis with detailed impurity profiling is paramount. While a

95% purity may suffice for initial exploratory work, downstream applications may necessitate

higher purity grades to avoid confounding results from reactive impurities. Always request a lot-

specific COA before making a bulk purchase.
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Synthetic Pathways: A Mechanistic Overview
While researchers typically purchase Diethyl 2-oxopentanedioate, understanding its

synthesis is crucial for troubleshooting potential impurities and for designing novel analogs. The

most common and industrially relevant synthetic strategy is the Claisen condensation, a

fundamental carbon-carbon bond-forming reaction.[6][7]

The reaction involves the condensation of diethyl oxalate with ethyl propionate in the presence

of a strong base, typically sodium ethoxide. The ethoxide serves to deprotonate the α-carbon of

ethyl propionate, forming a resonance-stabilized enolate. This nucleophilic enolate then attacks

one of the electrophilic carbonyl carbons of diethyl oxalate. Subsequent loss of an ethoxide

leaving group and acidic workup yields the final β-keto ester product.

Reactants

Reaction Conditions

Core Mechanism Product

Diethyl Oxalate

Nucleophilic Attack
(Enolate attacks Diethyl Oxalate)

Ethyl Propionate
Enolate Formation

(Deprotonation of Ethyl Propionate)
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 CatalystEthanol (Solvent)

Tetrahedral Intermediate
Elimination

(Loss of Ethoxide)
Acidic Workup Diethyl 2-oxopentanedioate
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Caption: General workflow for the synthesis of Diethyl 2-oxopentanedioate via Claisen

condensation.
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Key Applications in a Research Context
The utility of Diethyl 2-oxopentanedioate lies in its reactivity, making it a precursor for a wide

array of more complex molecules, particularly heterocyclic compounds.[8] Its bifunctional

nature allows for sequential or one-pot multicomponent reactions, which are highly valued in

drug discovery for building molecular libraries efficiently.

One notable application is in the synthesis of substituted pyridopyrimidines.[9] These scaffolds

are of significant interest due to their prevalence in molecules with demonstrated antimicrobial

and anticancer activities.[7] The synthesis often involves the transformation of Diethyl 2-
oxopentanedioate into a more elaborate intermediate, which is then cyclized with a guanidine

derivative.

Diethyl 2-oxopentanedioate
(Starting Material)

Step 1: Enamine Formation
(e.g., with DMFDMA)

Reagent

Diethyl 2-[(dimethylamino)methylene]
-3-oxopentanedioate

Step 2: Cyclocondensation
(with Guanidine Hydrochloride)

Reagent

Substituted Pyridopyrimidine Core
(Bioactive Scaffold)

Click to download full resolution via product page

Caption: Synthetic workflow from Diethyl 2-oxopentanedioate to bioactive heterocyclic cores.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1222868?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Diethyl_2_Methyl_3_oxopentanedioate_in_Multicomponent_Reactions.pdf
https://www.researchgate.net/publication/244780837_Transformations_of_Diethyl_2-Dimethylaminomethylene-3-oxopentanedioate_A_Simple_Synthesis_of_Substituted_2Amino5-oxo-56-dihydropyrido43-dpyrimidine-8-carboxylates
https://www.vulcanchem.com/product/vc7951587
https://www.benchchem.com/product/b1222868?utm_src=pdf-body
https://www.benchchem.com/product/b1222868?utm_src=pdf-body
https://www.benchchem.com/product/b1222868?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical and Quality Control Protocol: Purity
Assessment by Gas Chromatography (GC)
Verifying the purity of the starting material is a non-negotiable step in drug development. Gas

Chromatography (GC) is a robust method for assessing the purity of volatile compounds like

Diethyl 2-oxopentanedioate.

Objective: To determine the purity of a supplied batch of Diethyl 2-oxopentanedioate and

identify any volatile impurities.

Instrumentation and Materials:

Gas Chromatograph with a Flame Ionization Detector (FID).

Capillary Column (e.g., DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Helium or Nitrogen as carrier gas.

Diethyl 2-oxopentanedioate sample.

High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate).

Volumetric flasks and syringes.

Step-by-Step Protocol:

Sample Preparation: Accurately weigh approximately 20 mg of the Diethyl 2-
oxopentanedioate sample and dissolve it in 10 mL of the chosen solvent in a volumetric

flask to create a ~2 mg/mL solution.

GC Instrument Setup:

Injector Temperature: 250°C

Detector Temperature: 280°C

Oven Temperature Program:
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Initial temperature: 100°C, hold for 2 minutes.

Ramp: Increase at 10°C/min to 250°C.

Final hold: Hold at 250°C for 5 minutes.

Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

Injection Volume: 1 µL.

Split Ratio: 50:1.

Analysis: Inject the prepared sample onto the GC system.

Data Interpretation: Integrate the peaks in the resulting chromatogram. The purity is

calculated as the percentage area of the main peak relative to the total area of all peaks.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Causality and Trustworthiness: This protocol is designed to provide a clear separation of the

target compound from lower-boiling point solvents or starting materials and higher-boiling point

byproducts. The FID detector offers high sensitivity for organic compounds, ensuring that even

minor impurities are detected. By using a standard temperature ramp, the method is robust and

reproducible, providing a self-validating system for quality control.

Safety, Handling, and Storage
Proper handling and storage are essential for laboratory safety and for maintaining the integrity

of the chemical.

Hazard Identification: Diethyl 2-oxopentanedioate is classified as harmful if swallowed

(H302).[2] It is designated with the GHS07 pictogram (Exclamation mark).

Handling Precautions:

Always work in a well-ventilated area or a chemical fume hood.[2]

Wear appropriate Personal Protective Equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat.[2]
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Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[3]

Storage Conditions:

Store in a tightly closed container.[3]

Keep in a cool, dry place away from incompatible substances.[2] Room temperature

storage is generally recommended.

Conclusion
Diethyl 2-oxopentanedioate is a commercially accessible and highly valuable reagent for

professionals in chemical research and drug development. Its utility as a precursor to complex

heterocyclic structures, combined with its straightforward procurement from a range of reliable

suppliers, makes it an important tool in the synthetic chemist's arsenal. By understanding its

chemical properties, synthetic origins, and proper handling procedures, researchers can

confidently and safely integrate this versatile building block into their discovery workflows to

accelerate the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Diethyl_2_Methyl_3_oxopentanedioate_in_Multicomponent_Reactions.pdf
https://www.researchgate.net/publication/244780837_Transformations_of_Diethyl_2-Dimethylaminomethylene-3-oxopentanedioate_A_Simple_Synthesis_of_Substituted_2Amino5-oxo-56-dihydropyrido43-dpyrimidine-8-carboxylates
https://www.benchchem.com/product/b1222868#commercial-availability-and-suppliers-of-diethyl-2-oxopentanedioate
https://www.benchchem.com/product/b1222868#commercial-availability-and-suppliers-of-diethyl-2-oxopentanedioate
https://www.benchchem.com/product/b1222868#commercial-availability-and-suppliers-of-diethyl-2-oxopentanedioate
https://www.benchchem.com/product/b1222868#commercial-availability-and-suppliers-of-diethyl-2-oxopentanedioate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

